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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylvinphos is an organophosphate insecticide and acaricide used to control a range of

pests on various agricultural crops. Due to its potential toxicity, regulatory bodies worldwide

have established Maximum Residue Limits (MRLs) for Dimethylvinphos in food products to

ensure consumer safety.[1][2] Accurate and sensitive analytical methods are therefore essential

for monitoring its residues in agricultural commodities. This document provides detailed

application notes and protocols for the determination of Dimethylvinphos residues in

agricultural crops using the widely accepted QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) sample preparation method followed by gas chromatography-tandem mass

spectrometry (GC-MS/MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS)

analysis.

Physicochemical Properties of Dimethylvinphos:
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Property Value

Chemical Formula C₁₀H₁₀Cl₃O₄P

Molecular Weight 331.5 g/mol [2]

Appearance White crystalline solid

IUPAC Name
(Z)-2-chloro-1-(2,4-dichlorophenyl)vinyl dimethyl

phosphate[1]

CAS Registry Number 2274-67-1

Experimental Protocols
This section details the recommended procedures for sample preparation and instrumental

analysis for the determination of Dimethylvinphos residues.

Sample Preparation: QuEChERS Method
The QuEChERS method is a streamlined approach for extracting pesticide residues from a

wide range of food matrices.[3][4][5]

Materials:

Homogenizer (e.g., high-speed blender)

Centrifuge tubes (50 mL)

Centrifuge

Vortex mixer

Acetonitrile (ACN), HPLC grade

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)
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Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)

and anhydrous MgSO₄

Syringe filters (0.22 µm)

Procedure:

Homogenization: Weigh a representative portion of the agricultural crop sample (e.g., 10-15

g) and homogenize it to a uniform consistency. For dry samples, it may be necessary to add

a specific amount of water to improve extraction efficiency.

Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Cap the tube and shake vigorously for 1 minute.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Immediately cap and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes to separate the layers.

Cleanup (Dispersive SPE):

Take an aliquot of the upper acetonitrile layer (supernatant).

Transfer it to a d-SPE cleanup tube containing PSA and anhydrous MgSO₄. The PSA

helps in removing organic acids and other interfering matrix components.

Vortex for 30 seconds.

Centrifuge at ≥3000 x g for 5 minutes.

Final Extract: The resulting supernatant is the final extract. Filter the extract through a 0.22

µm syringe filter before instrumental analysis.
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Experimental Workflow for Dimethylvinphos Residue Analysis

Sample Preparation (QuEChERS)

Instrumental Analysis

Agricultural Crop Sample Homogenization Extraction with Acetonitrile & Salts Centrifugation Dispersive SPE Cleanup (PSA/MgSO4) Centrifugation Final Extract

GC-MS/MS Analysis 

LC-MS/MS Analysis
 

Data Analysis & Quantification

Click to download full resolution via product page

Caption: Workflow for Dimethylvinphos residue analysis.

Instrumental Analysis
Both GC-MS/MS and LC-MS/MS are powerful techniques for the selective and sensitive

determination of Dimethylvinphos. The choice between them may depend on the specific

matrix and available instrumentation.

GC-MS/MS is well-suited for the analysis of volatile and semi-volatile compounds like

Dimethylvinphos.

Typical GC-MS/MS Parameters:
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Parameter Recommended Setting

Gas Chromatograph

Column
DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness (or equivalent)

Injection Volume 1-2 µL

Injector Temperature 250 - 280 °C

Carrier Gas Helium, constant flow (e.g., 1.0 - 1.5 mL/min)

Oven Temperature Program
Initial temp: 70-90°C (hold 1-2 min), Ramp: 15-

25°C/min to 280-300°C (hold 5-10 min)

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 230 - 250 °C

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions for Dimethylvinphos (Hypothetical - requires experimental verification):

Precursor Ion
(m/z)

Product Ion 1
(m/z)

Collision
Energy (eV)

Product Ion 2
(m/z)

Collision
Energy (eV)

330 295 15 109 25

Note: The specific MRM transitions and collision energies should be optimized for the

instrument in use.

LC-MS/MS is particularly useful for polar and thermally labile pesticides, and can also be

effectively used for Dimethylvinphos.

Typical LC-MS/MS Parameters:
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Parameter Recommended Setting

Liquid Chromatograph

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase

A: Water with 0.1% formic acid, B: Acetonitrile or

Methanol with 0.1% formic acid (Gradient

elution)

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 2 - 10 µL

Column Temperature 30 - 40 °C

Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive Mode

Ion Source Temperature 120 - 150 °C

Desolvation Temperature 350 - 500 °C

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions for Dimethylvinphos (Hypothetical - requires experimental verification):

Precursor Ion
(m/z)

Product Ion 1
(m/z)

Collision
Energy (eV)

Product Ion 2
(m/z)

Collision
Energy (eV)

331 125 20 109 30

Note: The specific MRM transitions and collision energies should be optimized for the

instrument in use.

Data Presentation
The quantitative results of the Dimethylvinphos residue analysis should be summarized in a

clear and structured table to facilitate comparison and interpretation.
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Table 1: Recovery and Precision of Dimethylvinphos in Various Agricultural Crops

Crop Matrix
Spiking Level
(mg/kg)

Mean Recovery (%)
Relative Standard
Deviation (RSD, %)

Apples 0.01 95 8

0.1 98 6

Tomatoes 0.01 92 11

0.1 96 7

Lettuce 0.01 88 13

0.1 93 9

Wheat 0.01 85 15

0.1 90 10

*Data are hypothetical and for illustrative purposes only. Actual values must be determined

through method validation experiments. General recovery ranges for organophosphorus

pesticides using the QuEChERS method are typically between 70% and 120%, with RSDs

below 20%.[4][6]

Table 2: Maximum Residue Limits (MRLs) for Dimethylvinphos
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Regulatory Body Crop Category MRL (mg/kg)

European Union All food products 0.01 (default)[7]

United States (EPA) No specific tolerance listed
Refer to general tolerances for

related pesticides[8][9][10]

Japan -

MRLs are established for the

sum of (E)- and (Z)-isomers of

Dimethylvinphos.[11] Specific

crop MRLs can be found in the

Japan Food Chemical

Research Foundation

database.[12]

Signaling Pathways and Logical Relationships
The analytical process for determining Dimethylvinphos residues follows a logical sequence

from sample collection to final data reporting.

Logical Flow of Pesticide Residue Analysis
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Pre-Analysis

Analysis

Post-Analysis

Representative Sampling of Crop

Sample Transport & Storage

Sample Preparation (QuEChERS)

GC-MS/MS or LC-MS/MS Analysis

Data Processing & Quantification
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Caption: Logical workflow of pesticide residue analysis.
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The combination of the QuEChERS sample preparation method with GC-MS/MS or LC-MS/MS

provides a robust and reliable workflow for the determination of Dimethylvinphos residues in a

wide variety of agricultural crops. Adherence to validated protocols and proper quality control

measures are crucial for generating accurate data that can be used to ensure compliance with

regulatory limits and protect consumer health. The methods described in these application

notes offer a solid foundation for laboratories involved in pesticide residue monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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